7-Mesityl-2,5,6-trimethyl-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one

• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 2,5,6-trimethyl-7-(2,4,6-trimethylphenyl)-3H-pyrrolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H21N3O/c1-9-7-10(2)16(11(3)8-9)21-13(5)12(4)15-17(21)19-14(6)20-18(15)22/h7-8H,1-6H3,(H,19,20,22)
• InChI Key: DVCISHSFINFXJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2C(=C(C3=C2N=C(NC3=O)C)C)C)C

Description

7-Mesityl-2,5,6-trimethyl-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one is a useful research compound. Its molecular formula is C18H21N3O and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the compound of step B(157.600 g, 0.53 mol) and 100 ml of 85% phosphoric acid was heated for 0.5 hours in an oil bath at a temperature of 130° C. All the starting material was consumed and the desired product formed. The mixture was cooled, poured into 1200 ml of ice-water, and stirred. Precipitate formed and was filtered. The solid was washed with water, dried overnight to give 113.220 g of the title compound as brick-pink solid. 1H NMR (CDCl3) δ 1.85(s, 6H), 1.87(s, 3H), 2.34(s, 3H), 2.41(s, 3H), 2.44(s, 3H), 7.00(s, 2H) ppm.